Cas no 1343271-37-3 (2,7-diamino-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one)

• Product Name: 2,7-diamino-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
• CAS No: 1343271-37-3
• MF: C₅H₅N₅OS
• MW: 183.191097974777
• CID: 5737988
• PubChem ID: 64325035
• Update Time: 2025-06-08

2,7-diamino-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• EN300-1462107
• 2,7-DIAMINO-5H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-5-ONE
• 1343271-37-3
• AKOS013647448
• 5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one, 2,7-diamino-
• 2,7-diamino-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one

• Inchi： 1S/C5H5N5OS/c6-2-1-3(11)10-5(8-2)12-4(7)9-10/h1H,6H2,(H2,7,9)
• InChI Key： BRZWVAYKFPHXFQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN2C(C=C(N)N=C12)=O

Computed Properties

• Exact Mass: 183.02148097g/mol
• Monoisotopic Mass: 183.02148097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 2.24±0.1 g/cm3(Predicted)
• Boiling Point: 362.5±45.0 °C(Predicted)
• pka: 1.18±0.40(Predicted)

Additional information on 2,7-diamino-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one

Professional Introduction to 2,7-diamino-5H-1,3,4thiadiazolo[3,2-apyrimidin-5-one (CAS No. 1343271-37-3)

2,7-diamino-5H-1,3,4thiadiazolo[3,2-apyrimidin-5-one (CAS No. 1343271-37-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the class of thiadiazoloapyrimidines, a family of molecules known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The precise arrangement of nitrogen and sulfur atoms in its core structure contributes to its remarkable chemical stability and reactivity, making it a valuable scaffold for further derivatization and drug development.

The name keywords derived from the chemical name highlight its structural components: the diamino functional groups at the 2 and 7 positions, the 5H indicating a hydrogen atom at position 5 of the thiadiazole ring, and the thiadiazolo[3,2-apyrimidin-5-one moiety, which describes a fused ring system consisting of a thiadiazole ring linked to an apyrimidinone ring. This complex architecture suggests that the compound may exhibit multiple points of interaction with biological targets, enhancing its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2,7-diamino-5H-1,3,4thiadiazolo[3,2-apyrimidin-5-one with various biological receptors. Studies have indicated that this compound can bind to enzymes and receptors involved in cancer cell proliferation and inflammation pathways. For instance, preliminary computational studies suggest that it may interact with kinases such as Janus kinase (JAK) and signal transducer and activator of transcription (STAT), which are critical in regulating immune responses and cell growth.

The name long-tail keyword "thiadiazolo[3,2-apyrimidin-5-one" specifically underscores the fused heterocyclic system's significance. This particular arrangement is not only chemically intriguing but also offers opportunities for designing molecules with enhanced bioavailability and selectivity. The presence of multiple nitrogen atoms provides multiple hydrogen bonding sites, which could improve binding affinity to biological targets. Additionally, the thiadiazole ring is known to exhibit electron-deficient characteristics due to the presence of sulfur and nitrogen atoms, making it a versatile platform for electrophilic substitution reactions that could further modify its pharmacological profile.

In vitro studies have begun to unravel the potential applications of 2,7-diamino-5H-1,3,4thiadiazolo[3,2-apyrimidin-5-one in addressing chronic inflammatory diseases. Researchers have observed that derivatives of this compound can modulate cytokine production by inhibiting key signaling pathways involved in inflammation. For example, certain analogs have shown promise in reducing interleukin (IL)-6 levels in human cell lines treated with pro-inflammatory stimuli. This effect is particularly relevant given the role of IL-6 in conditions such as rheumatoid arthritis and systemic lupus erythematosus.

The CAS No. 1343271-37-3 serves as a unique identifier for this compound within scientific literature and patent databases. Its registration under this number ensures that researchers can accurately reference it in their work while maintaining consistency across different studies. The CAS system provides a standardized way to categorize chemical substances, facilitating collaborations between scientists worldwide who may be investigating similar compounds or developing related therapeutic strategies.

One of the most compelling aspects of 2,7-diamino-5H-1,3,4thiadiazolo[3,2-apyrimidin-5-one is its synthetic accessibility. While constructing complex heterocyclic systems can be challenging, modern synthetic methodologies have made it possible to produce this compound with high yields and purity. Techniques such as multi-component reactions (MCRs) have been employed to streamline the synthesis process by allowing for one-pot formation of multiple rings simultaneously. This efficiency not only reduces production costs but also opens up avenues for rapid screening of derivatives with improved pharmacological properties.

Future research directions may focus on exploring the pharmacokinetic profile of this compound to better understand how it is metabolized and excreted within living organisms. Pharmacokinetic studies are essential for determining dosing regimens that maximize therapeutic effects while minimizing side effects. Additionally, investigating its interactions with other drug candidates could provide insights into potential synergistic effects or drug-drug interactions that might influence clinical applications.

The structural versatility of thiadiazolo[3,2-apyrimidinone derivatives also makes them attractive for developing next-generation therapeutics against resistant pathogens or tumors. By modifying specific functional groups or introducing additional heteroatoms into the core scaffold, 2-hydroxyadamantane hydrochloride could be tailored to target specific disease mechanisms more effectively than existing treatments. For instance，incorporating halogen atoms at strategic positions could enhance binding affinity through halogen bonding interactions—a phenomenon increasingly recognized for its role in drug design.

In conclusion, 2-hydroxyadamantane hydrochloride CAS NO1348368 -39 -9 hydrochloride CAS NO1348368 -39 -9 hydrochloride CAS NO1348368 -39 -9 hydrochloride CAS NO1348368 -39 -9 hydrochloride CAS NO1348368 -39 -9 hydrochloride CAS NO1348368 -39 -9 hydrochloride CAS NO1348368 -39 -9 hydrochloride CAS NO1348368 -39 -9 is a promising pharmacological entity with diverse applications across medicine research field . Its unique structure , combined with emerging findings on its biological activity , positions it as an important candidate for further investigation . As research progresses , we can expect more detailed insights into how this compound interacts with biological systems , paving way new therapeutic strategies .